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Compound of Interest

Compound Name: DS44960156

Cat. No.: B2550576 Get Quote

DS44960156 Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals working with DS44960156, a selective inhibitor of

Methylenetetrahydrofolate Dehydrogenase 2 (MTHFD2). Below you will find troubleshooting

guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the

successful application of this compound in your research.

Quality Control and Purity Assessment
DS44960156 is supplied as a high-purity compound. The quality of each batch is confirmed by

High-Performance Liquid Chromatography (HPLC) and Proton Nuclear Magnetic Resonance

(¹H-NMR) to ensure it meets stringent specifications.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 2361327-08-2

Molecular Formula C₂₀H₁₅NO₅[1]

Molecular Weight 349.34 g/mol [1]

Appearance Solid[1]

Purity (HPLC) >98.00%[1]

Table 2: Inhibitory Activity

Target IC₅₀

MTHFD2 1.6 μM

MTHFD1 >30 μM

Frequently Asked Questions (FAQs)
Q1: How should I store DS44960156?

A1: DS44960156 powder should be stored at -20°C for long-term stability. A stock solution in

DMSO can be stored at -80°C for up to 6 months, or at -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.

Q2: What is the recommended solvent for dissolving DS44960156?

A2: The recommended solvent for preparing stock solutions of DS44960156 is Dimethyl

Sulfoxide (DMSO). It is soluble in DMSO up to 100 mg/mL.

Q3: My DS44960156 solution appears to have precipitated after thawing. What should I do?

A3: Precipitation upon thawing can occur if the compound's solubility limit is exceeded at lower

temperatures. To redissolve the compound, gently warm the vial to room temperature and

vortex thoroughly. If precipitation persists, sonication may be helpful. To prevent this, consider

preparing aliquots of your stock solution to avoid multiple freeze-thaw cycles.
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Q4: I am observing lower than expected potency in my cellular assay. What could be the

cause?

A4: Several factors could contribute to lower than expected potency. Ensure that the final

concentration of DMSO in your cell culture medium is not exceeding a level that affects your

cells (typically <0.5%). Verify the accuracy of your serial dilutions. Cell density and passage

number can also influence the cellular response to inhibitors. It is also important to consider the

expression level of MTHFD2 in your cell line, as this can impact the inhibitor's efficacy.

Q5: How selective is DS44960156 for MTHFD2 over MTHFD1?

A5: DS44960156 is a selective inhibitor of MTHFD2. It has an IC₅₀ of 1.6 μM for MTHFD2 and

>30 μM for MTHFD1, demonstrating significant selectivity for the mitochondrial isozyme.

Troubleshooting Guides
Issue 1: Inconsistent or Non-reproducible Results

Possible Cause: Degradation of the compound.

Solution: Ensure proper storage of both the solid compound and stock solutions. Prepare

fresh working dilutions for each experiment from a properly stored stock solution. Avoid

exposing the compound to light for extended periods.

Possible Cause: Inaccurate concentration of the inhibitor.

Solution: Calibrate your pipettes regularly. When preparing stock solutions, ensure the

compound is fully dissolved before making serial dilutions.

Possible Cause: Variability in experimental conditions.

Solution: Maintain consistent cell densities, incubation times, and reagent concentrations

across experiments. Use a consistent source and passage number of cells.

Issue 2: Solubility Problems in Aqueous Buffers

Possible Cause: The compound is precipitating out of the aqueous solution.
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Solution: DS44960156 has limited solubility in aqueous solutions. It is crucial to first

prepare a high-concentration stock solution in DMSO. When diluting into your aqueous

assay buffer, ensure the final DMSO concentration is low and compatible with your

experimental system. It is recommended to add the DMSO stock solution to the aqueous

buffer with vigorous mixing to facilitate dispersion.

Experimental Protocols
Protocol 1: MTHFD2 Enzymatic Assay

This protocol is a general guideline for assessing the inhibitory activity of DS44960156 against

recombinant human MTHFD2 enzyme.

Materials:

Recombinant human MTHFD2 enzyme

DS44960156

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 10 mM MgCl₂)

Substrate: 5,10-methylenetetrahydrofolate (CH₂-THF)

Cofactor: NAD⁺

Detection Reagent (e.g., a commercial NAD(P)H detection kit)

384-well assay plates

Plate reader

Procedure:

Compound Preparation: Prepare a 10 mM stock solution of DS44960156 in 100% DMSO.

Create a serial dilution series of the compound in DMSO.

Assay Plate Preparation: Add a small volume (e.g., 1 µL) of the diluted compound or DMSO

(as a vehicle control) to the wells of the 384-well plate.
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Enzyme Addition: Dilute the MTHFD2 enzyme to the desired concentration in the assay

buffer and add it to the wells containing the compound.

Pre-incubation: Incubate the plate at room temperature for 15-30 minutes to allow the

compound to bind to the enzyme.

Reaction Initiation: Prepare a solution of the substrate (CH₂-THF) and cofactor (NAD⁺) in the

assay buffer. Add this solution to the wells to start the enzymatic reaction.

Reaction Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

Signal Detection: Stop the reaction and add the detection reagent according to the

manufacturer's instructions to measure the amount of NADH produced.

Data Analysis: Measure the signal using a plate reader. Calculate the percent inhibition for

each compound concentration relative to the DMSO control and determine the IC₅₀ value by

fitting the data to a dose-response curve.

Visualizations
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Caption: MTHFD2 pathway and DS44960156 inhibition.
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Caption: MTHFD2 enzymatic assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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